5-bromo-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)nicotinamide

• IUPAC Name: 5-bromo-N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C13H15BrN4O/c1-9-5-12(17-18(9)2)3-4-16-13(19)10-6-11(14)8-15-7-10/h5-8H,3-4H2,1-2H3,(H,16,19)
• InChI Key: KLESRVUYGGOTNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CCNC(=O)C2=CC(=CN=C2)Br
• Molecular Formula: C13H15BrN4O
• Molecular Weight: 323.19 g/mol

Description

The compound contains a pyrazole ring, which is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms. It also contains a bromine atom, which is often used in organic synthesis due to its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the positions of the bromine atom and the ethyl group. Pyrazole compounds are generally solid and dissolve well in polar organic solvents.

Scientific Research Applications

Synthetic and Biological Studies

One study describes the synthesis of fused pyrazoles and their ethoxyphthalimide derivatives, showcasing the reactivity of ethylacetoacetate with nicotinohydrazide to yield compounds with antimicrobial and antiviral testing capabilities against various cell cultures (Joshi et al., 2010). Another investigation highlights the synthesis and anticancer activity of new heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole, indicating their potential in cancer treatment (Metwally et al., 2016).

Agrochemical Applications

The creation of N-substitutedphenyl-2-pyrazolylnicotinamides, inspired by the structure of anthranilic diamides, demonstrates significant insecticidal and fungicidal activities. This study elaborates on the synthesis of these compounds using a "acyl transposing" strategy, leading to promising agrochemical agents (Shang et al., 2019).

Antimicrobial and Antifungal Properties

Research into thio-substituted ethyl nicotinate derivatives, resulting in compounds with antimicrobial activities, further exemplifies the versatility of 5-bromo-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)nicotinamide in contributing to the development of new therapeutic agents (Gad-Elkareem et al., 2011).

Catalytic Synthesis Applications

The compound also finds application in catalytic synthesis, as demonstrated by a study on sodium bromide catalyzed synthesis of tetrahydrobenzo[b]pyrans, indicating its role in facilitating efficient synthetic pathways under microwave irradiation and solvent-free conditions (Devi & Bhuyan, 2004).

Mechanism of Action

Target of Action

Similar compounds have been reported to show a broad range of biological activities, suggesting that they may interact with multiple targets .

Mode of Action

It’s worth noting that compounds with similar structures have been reported to exhibit various biological activities, implying that they may interact with their targets in different ways .

Biochemical Pathways

Similar compounds have been reported to show a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

Similar compounds are known to be highly soluble in water and other polar solvents, which could potentially influence their absorption and distribution .

Result of Action

Similar compounds have been reported to exhibit various biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Action Environment

Similar compounds are known to be highly soluble in water and other polar solvents, which could potentially influence their action in different environments .

Future Directions

The future directions for this compound would likely depend on its specific properties and potential applications. Pyrazole compounds have a wide range of applications, and new compounds are continually being synthesized and studied for potential uses in various fields.